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Compound of Interest

Compound Name: Potassium hexafluoroantimonate

Cat. No.: B093993 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety precautions and protocols for handling potassium
hexafluoroantimonate (KSbF₆) in a laboratory setting. Adherence to these guidelines is

crucial to minimize risks and ensure a safe working environment.

Hazard Identification and Toxicological Profile
Potassium hexafluoroantimonate is a white, powdered solid that is harmful if swallowed or

inhaled.[1][2] The toxicological properties of this substance have not been fully investigated, but

it is known to be toxic to aquatic life with long-lasting effects.[1][2] Antimony compounds can

mimic the toxic properties of arsenic, with potential symptoms of exposure including abdominal

cramps, nausea, vomiting, and diarrhea.[3] Dermal exposure may cause skin irritation,

manifesting as papules and pustules around sweat and sebaceous glands.[1] Inhalation may

lead to respiratory tract irritation, and the myocardium is a potential target of antimony toxicity.

[1][3]

GHS Classification:[4]

Acute toxicity, Oral (Category 4)

Acute toxicity, Inhalation (Category 4)

Hazardous to the aquatic environment, long-term hazard (Category 2)
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Quantitative Data
Specific quantitative toxicological data such as LD50 and LC50 values for potassium
hexafluoroantimonate are not readily available in the provided search results.[3] Exposure

limits (OSHA PELs, ACGIH TLVs) have not been established for this chemical.[3]

Data Point Value Source

Molecular Weight 274.85 g/mol [5]

Melting Point 846 °C [5][6]

Boiling Point 1505 °C [5][6]

Appearance White powder [3]

Engineering Controls and Personal Protective
Equipment (PPE)
To minimize exposure, the following engineering controls and personal protective equipment

should be utilized.

Engineering Controls:

Work with potassium hexafluoroantimonate should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[4]

Facilities must be equipped with an eyewash station and a safety shower in close proximity

to the handling area.[3]

Personal Protective Equipment (PPE):[3][6]

Eye Protection: Chemical safety goggles or a face shield are mandatory.[4]

Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile) and a lab coat.[3]

Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95 dust

mask or a higher level of respiratory protection should be used.[6]
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Experimental Protocols
4.1. General Handling and Storage Protocol:

Before handling, ensure all required PPE is correctly worn.

Weigh and transfer the powder within a chemical fume hood to avoid dust generation.

Keep the container tightly closed when not in use.[3]

Store in a cool, dry, and well-ventilated place away from incompatible materials such as

strong oxidizing agents and acids.[3]

Wash hands thoroughly after handling the material.[3]

4.2. Spill Cleanup Protocol:

Evacuate and Secure: Immediately evacuate the spill area and restrict access.

Ventilate: Ensure the area is well-ventilated, using the fume hood if the spill is contained

within it.[3]

Don PPE: Wear appropriate PPE, including respiratory protection, gloves, and eye

protection.[4]

Containment: Carefully sweep or vacuum the spilled solid material. Avoid actions that

generate dust.[3]

Collection: Place the collected material into a suitable, labeled, and sealed container for

disposal.[4]

Decontamination: Clean the spill area with soap and water.[4]

Waste Disposal: Dispose of the waste according to local, state, and federal regulations.

First Aid Measures[3][4][5]
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Inhalation: Move the individual to fresh air. If breathing is difficult or has stopped, provide

artificial respiration and seek immediate medical attention.[3]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water. Seek medical attention if irritation develops.[3]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

[3]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention. Never give anything by mouth to an unconscious person.[3][4]

Visual Workflow for Spill Response

Initial Response Cleanup Procedure Post-Cleanup

Spill Occurs Evacuate Area Secure Area & Restrict Access Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill
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Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of potassium hexafluoroantimonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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